Cas no 1187386-33-9 (N-Methyl 2-bromo-5-(trifluoromethyl)aniline hydrochloride)

• Product Name: N-Methyl 2-bromo-5-(trifluoromethyl)aniline hydrochloride
• CAS No: 1187386-33-9
• MF: C₈H₈BrClF₃N
• MW: 290.508030891418
• MDL: MFCD12913959
• CID: 857030
• PubChem ID: 46739581
• Update Time: 2025-05-21

N-Methyl 2-bromo-5-(trifluoromethyl)aniline hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-N-methyl-5-(trifluoromethyl)aniline hydrochloride
• 2-Bromo-N-methyl-5-(trifluoromethyl)aniline
• N-Methyl 2-bromo-5-(trifluoromethyl)aniline, HCl
• 2-Bromo-N-methyl-5-(trifluoromethyl)-aniline hydrochloride
• 4-bromo-3-N-methylaminobenzotrifluoride
• 2-Bromo-N-methyl-5-(trifluoromethyl)anilinehydrochloride
• DTXSID80675179
• MFCD12913959
• N-Methyl 2-bromo-5-(trifluoromethyl)aniline HCl
• 2-bromo-N-methyl-5-(trifluoromethyl)aniline;hydrochloride
• 1187386-33-9
• CS-0211528
• BS-25043
• 2-Bromo-N-methyl-5-(trifluoromethyl)aniline--hydrogen chloride (1/1)
• AKOS015908387
• N-Methyl-2-bromo-5-(trifluoromethyl)aniline, HCl
• N-Methyl 2-bromo-5-(trifluoromethyl)aniline hydrochloride
• DB-361386
• N-methyl-2-bromo-5-(trifluoromethyl)aniline hcl

• MDL： MFCD12913959
• Inchi： 1S/C8H7BrF3N.ClH/c1-13-7-4-5(8(10,11)12)2-3-6(7)9;/h2-4,13H,1H3;1H
• InChI Key： ZRYZQFUHSMTCDR-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C(F)(F)F)=CC=1NC.Cl

Computed Properties

• Exact Mass: 288.94800
• Monoisotopic Mass: 288.94807g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 171
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Experimental Properties

• PSA: 12.03000
• LogP: 4.38460

Additional information on N-Methyl 2-bromo-5-(trifluoromethyl)aniline hydrochloride

N-Methyl 2-bromo-5-(trifluoromethyl)aniline hydrochloride: A Comprehensive Overview

N-Methyl 2-bromo-5-(trifluoromethyl)aniline hydrochloride, identified by the CAS number 1187386-33-9, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound is a derivative of aniline, featuring a methyl group attached to the nitrogen atom, a bromine atom at the second position of the aromatic ring, and a trifluoromethyl group at the fifth position. The hydrochloride salt form suggests its application in scenarios where a water-soluble derivative is required, such as in drug delivery systems or as an intermediate in chemical synthesis.

The structure of N-Methyl 2-bromo-5-(trifluoromethyl)aniline hydrochloride is characterized by its aromatic amine backbone, which is a common motif in many bioactive compounds. The substitution pattern on the benzene ring—specifically the bromine and trifluoromethyl groups—plays a crucial role in determining its chemical reactivity and biological activity. Bromine substitution typically enhances electrophilic aromatic substitution reactions, while the trifluoromethyl group introduces electron-withdrawing effects, increasing the compound's stability and potentially influencing its pharmacokinetic properties.

Recent studies have highlighted the potential of N-Methyl 2-bromo-5-(trifluoromethyl)aniline hydrochloride as a precursor in the synthesis of various heterocyclic compounds, which are widely used in drug discovery. For instance, researchers have employed this compound as an intermediate in the construction of pyridine and pyrimidine derivatives, both of which are known for their antitumor and antiviral activities. The methyl group on the nitrogen atom not only enhances solubility but also modulates the basicity of the amine, making it suitable for various coupling reactions.

The synthesis of N-Methyl 2-bromo-5-(trifluoromethyl)aniline hydrochloride typically involves multi-step processes that include nucleophilic aromatic substitution and alkylation reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and minimizing environmental impact. For example, the use of palladium catalysts has been reported to facilitate coupling reactions involving this compound, leading to higher yields and purities.

In terms of applications, N-Methyl 2-bromo-5-(trifluoromethyl)aniline hydrochloride has shown promise in medicinal chemistry as a building block for designing bioactive molecules. Its unique substitution pattern allows for fine-tuning of physicochemical properties such as lipophilicity and hydrogen bonding capacity, which are critical for drug design. Additionally, this compound has been explored as an intermediate in the synthesis of agrochemicals, where its stability and reactivity are advantageous.

From an environmental perspective, understanding the degradation pathways of N-Methyl 2-bromo-5-(trifluoromethyl)aniline hydrochloride is essential for assessing its ecological impact. Recent research has focused on microbial degradation mechanisms, revealing that certain bacterial strains can metabolize this compound under specific conditions. This knowledge is vital for developing sustainable practices in chemical manufacturing and waste management.

In conclusion, N-Methyl 2-bromo-5-(trifluoromethyl)aniline hydrochloride (CAS No.: 1187386-33-9) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and favorable properties make it an invaluable tool in organic synthesis and drug discovery. As research continues to uncover new synthetic routes and biological applications, this compound is poised to play an even greater role in advancing modern chemistry.